Cas no 2157995-04-3 (2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5,5-dimethylthian-3-ylacetic acid)

2-3-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)-5,5-dimethylthian-3-ylacetic acid is a specialized Fmoc-protected amino acid derivative designed for peptide synthesis applications. Its key structural features include a thianyl ring with geminal dimethyl groups, enhancing steric stability, and an Fmoc-protected amine group, ensuring compatibility with solid-phase peptide synthesis (SPPS) protocols. The carboxylic acid functionality allows for efficient coupling to growing peptide chains. This compound is particularly valuable for introducing constrained, non-natural amino acid motifs into peptides, enabling the study of secondary structure stabilization and bioactive peptide design. The Fmoc group provides orthogonal protection, facilitating deprotection under mild basic conditions without affecting acid-labile side chains. Its high purity and well-defined reactivity profile make it suitable for demanding synthetic applications.
2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5,5-dimethylthian-3-ylacetic acid structure
2157995-04-3 structure
Product Name:2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5,5-dimethylthian-3-ylacetic acid
CAS No:2157995-04-3
MF:C24H27NO4S
MW:425.540485620499
CID:5883396
PubChem ID:165532629
Update Time:2025-05-22

2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5,5-dimethylthian-3-ylacetic acid Chemical and Physical Properties

Names and Identifiers

    • 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5,5-dimethylthian-3-ylacetic acid
    • EN300-1287271
    • 2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5,5-dimethylthian-3-yl]acetic acid
    • 2157995-04-3
    • Inchi: 1S/C24H27NO4S/c1-23(2)13-24(11-21(26)27,15-30-14-23)25-22(28)29-12-20-18-9-5-3-7-16(18)17-8-4-6-10-19(17)20/h3-10,20H,11-15H2,1-2H3,(H,25,28)(H,26,27)
    • InChI Key: HWJDDIXICGYEFO-UHFFFAOYSA-N
    • SMILES: S1CC(C)(C)CC(CC(=O)O)(C1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

  • Exact Mass: 425.16607952g/mol
  • Monoisotopic Mass: 425.16607952g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 6
  • Complexity: 631
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5
  • Topological Polar Surface Area: 101Ų

2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5,5-dimethylthian-3-ylacetic acid Pricemore >>

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Additional information on 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5,5-dimethylthian-3-ylacetic acid

Introduction to Compound CAS No 2157995-04-3: 2-(9H-fluoren-9-yl)methoxycarbonyl amino)-5,5-dimethylthian-3-ylacetic Acid

The compound with CAS number 2157995-04-3, known as 2-(9H-fluoren-9-yl)methoxycarbonyl amino)-5,5-dimethylthian-3-ylacetic acid, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising applications in drug design and development.

The molecular structure of this compound is characterized by the presence of a fluorenylmethoxycarbonyl (Fmoc) group, which is a well-known protecting group in peptide synthesis. The Fmoc group is attached to an amino acid derivative, specifically a thianylethyl group, which introduces additional complexity and functionality to the molecule. The combination of these groups results in a compound with versatile chemical properties and reactivity.

Recent studies have highlighted the importance of such compounds in the development of novel therapeutic agents. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that derivatives of this compound exhibit potent inhibitory activity against certain enzymes involved in disease pathways. This underscores the potential of CAS No 2157995-04-3 as a lead compound for drug discovery.

In terms of synthesis, the compound can be prepared through a multi-step process involving advanced organic chemistry techniques. The key steps include the formation of the Fmoc group, followed by coupling reactions to attach it to the thianylethyl group. These reactions require precise control over reaction conditions to ensure high yields and purity of the final product.

The physical and chemical properties of this compound have been extensively studied. It has a molecular weight of approximately 486 g/mol and is sparingly soluble in common organic solvents. Its stability under various conditions has also been evaluated, making it suitable for use in diverse chemical environments.

From an application standpoint, this compound finds utility in peptide synthesis as a protecting group reagent. Its ability to selectively protect amino groups during complex synthesis processes makes it invaluable in the construction of bioactive molecules. Furthermore, its role as an intermediate in drug development has been explored in several research studies.

In conclusion, CAS No 2157995-04-3 represents a significant advancement in organic chemistry, offering both structural complexity and functional versatility. As research continues to uncover its full potential, this compound is poised to play a crucial role in the development of innovative therapeutic agents and chemical tools.

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